
MI-773 solubility issues DMSO concentration

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: MI-773

Cat. No.: S548242
Get Quote

MI-773 Solubility & Stock Preparation

A primary challenge with MI-773 is its limited solubility in aqueous buffers. Therefore, preparing a

concentrated stock solution in DMSO is a critical first step. The table below summarizes the key solubility

data for your experiment planning.

Property Value / Condition Notes / Source

Molecular Weight 562.50 g/mol [1] -

Solubility in DMSO ~100 mg/mL (~177.8
mM) [2]

Hygroscopic DMSO can impact solubility; use
newly opened containers [1].

Solubility in Ethanol ~31 mg/mL (~55.1
mM) [2]

An alternative solvent if DMSO is not suitable.

Common Stock
Concentration

25 mg/mL (in DMSO)
[1] [2]

Used for further dilution in dosing formulations.

Experimental Protocols: From Stock Solution to Dosing
Formulation

Here are detailed methodologies for preparing stock solutions and in vivo dosing formulations.
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Protocol 1: Preparing a DMSO Stock Solution

This concentrated stock is the foundation for creating working solutions.

Calculation: Calculate the mass of MI-773 needed to achieve your desired stock concentration (e.g.,

25 mg/mL, 50 mg/mL).
Weighing: Accurately weigh the MI-773 powder.

Dissolution: Transfer the powder to a vial and add the appropriate volume of pure, anhydrous
DMSO.

Mixing: Vortex or sonicate the mixture briefly until a clear solution is obtained, indicating full
dissolution.

Aliquoting and Storage: Aliquot the stock solution into single-use volumes to avoid repeated
freeze-thaw cycles. Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month [1]

[2].

Protocol 2: Preparing an In Vivo Dosing Formulation (Sequential
Addition Method)

The following protocol yields a clear solution suitable for in vivo administration, with a final MI-773

concentration of 2.5 mg/mL (4.44 mM) [1] [2]. The order of adding co-solvents is critical for success.
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Start: 25 mg/mL DMSO Stock

Add 100 µL Stock to 400 µL PEG300

Mix evenly

Add 50 µL Tween-80

Mix evenly

Add 450 µL Saline

Final Volume: 1.0 mL
Concentration: 2.5 mg/mL

Click to download full resolution via product page

Additional Formulation Options [1] [2]:

Formulation 2: 10% DMSO + 90% (20% SBE-β-CD in Saline)
Formulation 3: 10% DMSO + 90% Corn Oil (Best for long-term dosing studies over half a month)

Frequently Asked Questions (FAQs)
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Q1: The final dosing solution has become cloudy or has precipitated. What should I do?

Cause: This is often due to rapid pH change, buffer incompatibility, or adding co-solvents in the wrong
order.

Solution: Ensure you follow the sequential addition method as shown in the protocol above.
Always add the DMSO stock to PEG300 first before introducing Tween-80 and saline. If precipitation

occurs, gently warming the solution and mixing may help re-dissolve the compound.

Q2: What is the maximum recommended concentration of DMSO for in vivo studies?

While the provided formulation results in a final DMSO concentration of 10%, which is commonly

used in research, it is crucial to consult your institution's IACUC protocol and relevant literature for
your specific animal model. The general consensus is to use the lowest possible DMSO

concentration that maintains the compound's solubility and stability to minimize potential solvent-
related toxicity [1] [2].

Q3: My experimental results with MI-773 are inconsistent. What could be the reason?

Stability: MI-773 solutions, especially diluted working solutions, may degrade over time. Always use
freshly prepared stock aliquots and avoid storing working solutions for extended periods.

Freeze-Thaw Cycles: Repeatedly freezing and thawing the DMSO stock solution can lead to
degradation and precipitation. Aliquoting is essential to prevent this.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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